
An In-depth Technical Guide to 4-
Ethoxypyridine: Properties, Synthesis, and

Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Ethoxypyridine

Cat. No.: B3339012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Ethoxypyridine is a heterocyclic aromatic compound that serves as a crucial building block

in the synthesis of a wide array of functional molecules. Its unique electronic properties,

stemming from the interplay between the electron-donating ethoxy group and the electron-

withdrawing pyridine ring, make it a versatile reagent in organic chemistry. This guide provides

a comprehensive overview of the physical and chemical properties of 4-Ethoxypyridine,

detailed experimental protocols for its synthesis and analysis, and a discussion of its

applications, particularly in the fields of pharmaceuticals and agrochemicals.

Core Physical and Chemical Properties
4-Ethoxypyridine (CAS No: 33399-46-1) is a colorless liquid with a faint odor.[1] Its

fundamental properties are summarized below, providing a foundational understanding of its

behavior in various chemical environments.

Physical Properties
The key physical characteristics of 4-Ethoxypyridine are presented in the following table for

easy reference and comparison.
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Property Value Reference

Molecular Formula C7H9NO [1][2]

Molecular Weight 123.15 g/mol [1][2]

Boiling Point 188.2 °C at 760 mmHg [1]

Density 1.0 g/cm3 [1]

Refractive Index 1.49 [1]

Flash Point 67.1 °C [1]

Vapor Pressure 0.838 mmHg at 25°C [1]

Appearance Colorless liquid [1]

Chemical and Spectroscopic Properties
The chemical properties of 4-Ethoxypyridine are dictated by its molecular structure. The lone

pair of electrons on the nitrogen atom imparts basicity, while the ethoxy group at the 4-position

influences the electron density of the pyridine ring.
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Property Value Reference

pKa 6.67 (+1) at 25°C [1]

XLogP3 1.4 [2]

Solubility

Based on its structure and the

properties of similar

compounds like 4-

ethylpyridine, it is expected to

be soluble in polar organic

solvents such as ethanol and

ether, with limited solubility in

water.[3][4] The basic nitrogen

atom allows for increased

solubility in acidic aqueous

solutions due to the formation

of the corresponding

pyridinium salt.[5]

Spectral Data

GC-MS data is available for 4-

Ethoxypyridine, which can be

used for its identification and

purity assessment.[2]

Reactivity and Chemical Behavior
The reactivity of 4-Ethoxypyridine is characterized by the pyridine ring and the ethoxy

substituent. The nitrogen atom can act as a nucleophile and a base, readily forming salts with

acids or undergoing quaternization with alkyl halides. The ethoxy group, being an electron-

donating group, activates the pyridine ring towards certain electrophilic substitutions and

influences the regioselectivity of reactions.

Similar to its analog 4-methoxypyridine, 4-ethoxypyridine can undergo various

transformations crucial for synthesizing more complex molecules.[6] These include

modifications of the pyridine ring and the introduction of new functional groups.[6]
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Caption: General reactivity pathways of 4-Ethoxypyridine.

Experimental Protocols
The following sections provide detailed methodologies for the synthesis and analysis of 4-
Ethoxypyridine, designed to be reproducible in a standard laboratory setting.

Synthesis of 4-Ethoxypyridine
A common and efficient method for the synthesis of 4-alkoxypyridines involves the nucleophilic

substitution of a 4-halopyridine with an alkoxide.[7][8] The following protocol is adapted from a

general procedure for the synthesis of 4-alkoxypyridines.[7][8]

Materials:

4-Chloropyridine hydrochloride

Ethanol

Sodium hydroxide (finely divided)

Dimethyl sulfoxide (DMSO)

Ethyl acetate
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Hexane

Anhydrous sodium sulfate

Deionized water

Procedure:

A 100 mL round-bottom flask is flushed with an inert gas (e.g., argon or nitrogen).

Finely divided sodium hydroxide (2.00 g, 50.0 mmol) is added to the flask, followed by

ethanol (10.0 mmol) and reagent-grade DMSO (12 mL).[7]

The mixture is heated to 80°C with stirring under the inert atmosphere.

4-Chloropyridine hydrochloride (1.50 g, 10.0 mmol) is added, followed by a rinse with an

additional 8 mL of DMSO.[7]

The reaction is stirred and heated overnight. The progress can be monitored by thin-layer

chromatography (TLC).

After completion, the reaction mixture is cooled to room temperature, and 20 mL of water is

added.

The aqueous mixture is extracted twice with a 1:1 mixture of ethyl acetate and hexane (2 x

20 mL).[7]

The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the

solvent is removed under reduced pressure.[7]

The crude product is purified by short-path distillation to yield pure 4-Ethoxypyridine.[7]
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Reaction Setup

Reaction
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Caption: Workflow for the synthesis of 4-Ethoxypyridine.
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Analytical Characterization
Gas Chromatography-Mass Spectrometry (GC-MS):

Objective: To confirm the identity and assess the purity of the synthesized 4-
Ethoxypyridine.

Instrumentation: A standard GC-MS system equipped with a capillary column suitable for

polar analytes (e.g., a DB-5ms or equivalent).

Sample Preparation: A dilute solution of the purified product is prepared in a suitable solvent

like dichloromethane or ethyl acetate.

GC Conditions:

Injector Temperature: 250°C

Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Impact (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 200.

Expected Results: The mass spectrum should show a molecular ion peak (M+) at m/z 123,

corresponding to the molecular weight of 4-Ethoxypyridine. The fragmentation pattern will

be characteristic of the molecule.

Applications in Research and Drug Development
4-Ethoxypyridine is a valuable intermediate in the synthesis of various target molecules due to

its chemical properties and reactivity.[1]

Pharmaceutical Synthesis: It serves as a building block for the creation of new drug

candidates. The pyridine scaffold is a common motif in many biologically active compounds.
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Agrochemical Production: It is utilized as a precursor in the synthesis of pesticides and

fungicides, contributing to crop protection.[1]

Organic Synthesis: It is employed as a reagent and a solvent in a variety of organic

reactions.[1]
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Caption: Relationship between structure, properties, and applications.

Safety and Handling
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While specific toxicological data for 4-Ethoxypyridine is limited, information from analogous

compounds such as 4-methoxypyridine and other pyridine derivatives suggests that it should

be handled with care.[1][9] It may be harmful if swallowed, inhaled, or in contact with skin.[10]

General Handling Precautions:

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.[11]

Avoid contact with skin, eyes, and clothing.[9]

Keep away from heat, sparks, and open flames.[12]

Store in a tightly closed container in a cool, dry place.[11]

First Aid Measures:

In case of skin contact: Immediately wash with plenty of soap and water.[1]

In case of eye contact: Rinse cautiously with water for several minutes.[1]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[1]

If swallowed: Call a poison center or doctor if you feel unwell.[1]

Always consult the Safety Data Sheet (SDS) for the most current and comprehensive safety

information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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